2,2-Dimethyltetrahydrofuran-3-carboxylic acid
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Description
2,2-Dimethyltetrahydrofuran-3-carboxylic acid is an organic compound with the molecular formula C7H12O3 . It has a molecular weight of 144.17 . The IUPAC name for this compound is 2,2-dimethyltetrahydro-3-furancarboxylic acid .
Molecular Structure Analysis
The molecular structure of this compound consists of a furan ring, which is a five-membered ring with four carbon atoms and one oxygen atom . Two of the carbon atoms in the ring are substituted with methyl groups, and the third carbon atom is attached to a carboxylic acid group .Chemical Reactions Analysis
Carboxylic acids, such as this compound, can undergo a variety of chemical reactions. They can be converted to esters, amides, acyl hydrazides, or hydroxamic acids . Additionally, they can be derivatized using substituted phenacyl bromides .Scientific Research Applications
Direct Synthesis of Amides
Research demonstrates the efficiency of certain reagents for the direct amidation of a variety of carboxylic acids with a broad range of amines. This process allows for the synthesis of amides, which are crucial in the development of pharmaceuticals and polymers, with minimal racemization and without the need for aqueous workup or chromatography, indicating a potential application of 2,2-Dimethyltetrahydrofuran-3-carboxylic acid in such reactions (Lanigan, Starkov, & Sheppard, 2013).
Synthesis of Bicyclic Tetrahydrofuran-fused β-Lactams
Another study highlights the use of certain carboxylic acid derivatives in the stereoselective synthesis of bicyclic tetrahydrofuran-fused β-lactams. These compounds have significant implications in drug design, offering a convenient alternative to known methods for producing compounds that are more promising within the pharmaceutical industry (Mollet, D’hooghe, & Kimpe, 2012).
Sustainable Access to Polymers and Fuels
The conversion of plant biomass to furan derivatives, including 2,5-dimethyltetrahydrofuran, underscores the role of furan compounds derived from renewable sources in providing sustainable alternatives to non-renewable hydrocarbons. This transformation process facilitates the development of new generation polymers, functional materials, and biofuels, highlighting the environmental and economic benefits of utilizing such organic compounds (Chernyshev, Kravchenko, & Ananikov, 2017).
Decarboxylative Cross-Coupling Reactions
Recent advances in decarboxylative cross-coupling reactions between carboxylic acids and N–H compounds indicate the growing importance of carboxylic acids in organic synthesis. These reactions are key for synthesizing nitrogen-containing organic compounds, with carboxylic acids serving as non-toxic and environmentally friendly alternatives to traditional coupling partners (Arshadi et al., 2019).
Molecular Docking and Biological Activities
The structural optimization and molecular docking analysis of benzofuran-carboxylic acids derivatives reveal their potential as inhibitors against cancer and microbial diseases. This research showcases the role of carboxylic acids in the development of new therapeutics, leveraging their structural properties for drug design (Sagaama et al., 2020).
properties
IUPAC Name |
2,2-dimethyloxolane-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H12O3/c1-7(2)5(6(8)9)3-4-10-7/h5H,3-4H2,1-2H3,(H,8,9) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UMNSNBRDICMZHL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(C(CCO1)C(=O)O)C |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H12O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20870404 |
Source
|
Record name | 2,2-Dimethyloxolane-3-carboxylic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20870404 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
144.17 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
39161-17-6 |
Source
|
Record name | 2,2-dimethyloxolane-3-carboxylic acid | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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